Cas no 1803818-91-8 (2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid)
2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid
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- Inchi: 1S/C10H6F3NO2S/c1-5-2-3-7(17-10(11,12)13)8(9(15)16)6(5)4-14/h2-3H,1H3,(H,15,16)
- InChI Key: RTHWZDFRKBYOSV-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC(C)=C(C#N)C=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 349
- XLogP3: 3.3
- Topological Polar Surface Area: 86.4
2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007847-1g |
2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid |
1803818-91-8 | 97% | 1g |
1,564.50 USD | 2021-07-06 |
2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid
Comprehensive Overview of 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid (CAS No. 1803818-91-8): Properties, Applications, and Industry Relevance
In the realm of specialty chemicals, 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid (CAS No. 1803818-91-8) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This trifluoromethylthio-containing derivative combines a cyano group and a methyl substituent on a benzoic acid backbone, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethylthio compounds" or "benzoic acid derivatives applications", reflecting the growing demand for fluorinated building blocks in modern chemistry.
The compound's molecular formula, C10H6F3NO2S, reveals its distinct electrophilic character, which is enhanced by the electron-withdrawing cyano group and trifluoromethylthio moiety. These features contribute to its reactivity in cross-coupling reactions, a topic frequently queried in academic databases as "fluorinated arylthioether reactions". Recent publications highlight its utility in creating heterocyclic compounds, particularly in the development of novel crop protection agents and pharmaceutical intermediates with improved metabolic stability.
From a synthetic chemistry perspective, the 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid structure offers multiple modification sites, addressing common search queries such as "functionalization of cyano benzoic acids". The carboxylic acid group allows for esterification or amidation, while the trifluoromethylthio group (often abbreviated as SCF3 in literature) provides opportunities for further derivatization. This aligns with current trends in medicinal chemistry where fluorine-containing fragments are increasingly incorporated to modulate lipophilicity and bioavailability.
Analytical characterization of CAS No. 1803818-91-8 typically involves advanced techniques like NMR spectroscopy (particularly 19F NMR for the SCF3 group) and mass spectrometry, topics frequently explored in search queries such as "analytical methods for fluorinated aromatics". The compound's crystalline properties and solubility profile in organic solvents make it suitable for various reaction conditions, a practical consideration often searched as "handling fluorinated benzoic acids".
In material science applications, the 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid scaffold has shown promise in the development of liquid crystal materials and organic electronic components, addressing the growing interest in "fluorinated materials for optoelectronics". The electron-deficient aromatic system coupled with the polar SCF3 group contributes to unique charge transport properties, making it relevant for researchers investigating "molecular engineering of functional materials".
Environmental and regulatory aspects of trifluoromethylthio-containing compounds have become a significant focus area, mirroring search trends like "environmental fate of fluorinated aromatics". While CAS No. 1803818-91-8 demonstrates stability under standard conditions, proper waste management protocols for fluorinated compounds remain essential, as indicated by frequent queries about "sustainable handling of fluorochemicals".
The commercial availability of 2-Cyano-3-methyl-6-(trifluoromethylthio)benzoic acid through specialty chemical suppliers has increased in recent years, responding to market demands reflected in search terms like "sources for fluorinated building blocks". Its pricing and scale-up synthesis considerations are often discussed in the context of "cost-effective fluorination strategies", particularly for pharmaceutical applications where process chemistry optimization is crucial.
Future research directions for this compound class may explore its potential in bioconjugation chemistry or as a ligand precursor in catalytic systems, areas frequently searched as "emerging applications of fluorinated aromatics". The continued interest in SCF3-containing molecules in drug discovery ensures that CAS No. 1803818-91-8 will remain a compound of significant scientific and industrial relevance in the coming years.
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